Cas no 2228442-42-8 (5-2-(trifluoromethyl)pyridin-3-yl-1,3-oxazol-2-amine)

• Product Name: 5-2-(trifluoromethyl)pyridin-3-yl-1,3-oxazol-2-amine
• CAS No: 2228442-42-8
• MF: C₉H₆F₃N₃O
• MW: 229.158651828766
• CID: 6449461
• PubChem ID: 165856042
• Update Time: 2025-10-18

5-2-(trifluoromethyl)pyridin-3-yl-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-2-(trifluoromethyl)pyridin-3-yl-1,3-oxazol-2-amine
• 2228442-42-8
• 5-[2-(trifluoromethyl)pyridin-3-yl]-1,3-oxazol-2-amine
• EN300-1960896

• Inchi： 1S/C9H6F3N3O/c10-9(11,12)7-5(2-1-3-14-7)6-4-15-8(13)16-6/h1-4H,(H2,13,15)
• InChI Key： RECLGMDSGALNPN-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)C1=CN=C(N)O1)(F)F

Computed Properties

• Exact Mass: 229.04629631g/mol
• Monoisotopic Mass: 229.04629631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.9Ų

Additional information on 5-2-(trifluoromethyl)pyridin-3-yl-1,3-oxazol-2-amine

Recent Advances in the Study of 5-2-(trifluoromethyl)pyridin-3-yl-1,3-oxazol-2-amine (CAS: 2228442-42-8)

The compound 5-2-(trifluoromethyl)pyridin-3-yl-1,3-oxazol-2-amine (CAS: 2228442-42-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its oxazole and pyridine moieties, exhibits unique physicochemical properties that make it a promising candidate for targeting various biological pathways. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic routes, and exploring its therapeutic potential in diseases such as cancer, infectious diseases, and neurological disorders.

One of the key areas of research has been the synthesis and structural modification of 5-2-(trifluoromethyl)pyridin-3-yl-1,3-oxazol-2-amine to enhance its bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) reported a novel synthetic pathway that improves the yield and purity of the compound, making it more accessible for preclinical studies. The researchers utilized a multi-step reaction sequence involving palladium-catalyzed cross-coupling and cyclization reactions, which demonstrated high efficiency and scalability.

In addition to synthetic advancements, the biological activity of 5-2-(trifluoromethyl)pyridin-3-yl-1,3-oxazol-2-amine has been extensively investigated. A recent in vitro study highlighted its potent inhibitory effects on specific kinase enzymes involved in cancer cell proliferation. The compound showed nanomolar affinity for certain tyrosine kinases, suggesting its potential as a targeted therapy for malignancies such as non-small cell lung cancer and breast cancer. Furthermore, molecular docking studies revealed that the trifluoromethyl group plays a critical role in binding to the active site of these kinases, providing insights for further structure-activity relationship (SAR) optimization.

Another promising application of this compound lies in its antimicrobial properties. A 2024 study published in Bioorganic & Medicinal Chemistry Letters demonstrated that 5-2-(trifluoromethyl)pyridin-3-yl-1,3-oxazol-2-amine exhibits broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymes involved in bacterial metabolism.

Despite these encouraging findings, challenges remain in the development of 5-2-(trifluoromethyl)pyridin-3-yl-1,3-oxazol-2-amine as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Ongoing research is also exploring the compound's potential in combination therapies, where it may synergize with existing drugs to enhance efficacy and reduce resistance.

In conclusion, 5-2-(trifluoromethyl)pyridin-3-yl-1,3-oxazol-2-amine (CAS: 2228442-42-8) represents a versatile scaffold with significant potential in medicinal chemistry. Its diverse biological activities and the recent advancements in its synthesis and characterization underscore its value as a lead compound for future drug development. Continued research efforts will be crucial to fully realize its therapeutic potential and translate these findings into clinical applications.